N,N-diethylcyclopropanecarboximidamide hydrochloride
Overview
Description
N,N-Diethylcyclopropanecarboximidamide hydrochloride (DCPH) is an organic compound composed of a cyclopropane ring and an amide group, and is commonly used in laboratory experiments as a reagent. DCPH is a versatile compound, as it is capable of undergoing a variety of reactions, including nucleophilic substitution, cyclization, and alkylation. Additionally, DCPH has a wide range of applications in scientific research, including its use as a reagent for the synthesis of a variety of compounds, and its role as a biochemical and physiological agent.
Mechanism of Action
The mechanism of action of N,N-diethylcyclopropanecarboximidamide hydrochloride is not well understood, however, it is believed to act as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2). It is believed that N,N-diethylcyclopropanecarboximidamide hydrochloride binds to the active site of the enzyme, preventing it from catalyzing its reaction. Additionally, it is believed that N,N-diethylcyclopropanecarboximidamide hydrochloride may act as an inhibitor of other enzymes, such as phospholipase A2 (PLA2).
Biochemical and Physiological Effects
N,N-diethylcyclopropanecarboximidamide hydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N,N-diethylcyclopropanecarboximidamide hydrochloride can act as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2). Additionally, N,N-diethylcyclopropanecarboximidamide hydrochloride has been shown to have anti-inflammatory and analgesic effects in animal models. Additionally, N,N-diethylcyclopropanecarboximidamide hydrochloride has been shown to have antioxidant and anti-cancer effects in vitro.
Advantages and Limitations for Lab Experiments
The use of N,N-diethylcyclopropanecarboximidamide hydrochloride in laboratory experiments has a number of advantages and limitations. One of the main advantages of using N,N-diethylcyclopropanecarboximidamide hydrochloride is its versatility, as it is capable of undergoing a variety of reactions. Additionally, N,N-diethylcyclopropanecarboximidamide hydrochloride is relatively easy to synthesize and is readily available. However, the use of N,N-diethylcyclopropanecarboximidamide hydrochloride in laboratory experiments is limited by its relatively low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, N,N-diethylcyclopropanecarboximidamide hydrochloride can be toxic if ingested, and should be handled with caution.
Future Directions
In the future, N,N-diethylcyclopropanecarboximidamide hydrochloride may be used in a variety of applications, including its use as a reagent for the synthesis of a variety of compounds, and its role as a biochemical and physiological agent. Additionally, N,N-diethylcyclopropanecarboximidamide hydrochloride may be used as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2), and may be used to study the biochemical and physiological effects of N,N-diethylcyclopropanecarboximidamide hydrochloride in vivo. Additionally, N,N-diethylcyclopropanecarboximidamide hydrochloride may be used to study the effects of N,N-diethylcyclopropanecarboximidamide hydrochloride on other biological systems, such as the immune system and the cardiovascular system. Furthermore, N,N-diethylcyclopropanecarboximidamide hydrochloride may be used in the development of new drugs and therapies, and may be used to study the effects of N,N-diethylcyclopropanecarboximidamide hydrochloride on cancer cells. Finally, N,N-diethylcyclopropanecarboximidamide hydrochloride may be used in the development of new materials and polymers, as well as in the development of new catalysts and catalytic processes.
Synthesis Methods
N,N-diethylcyclopropanecarboximidamide hydrochloride can be synthesized using a variety of methods, including the reaction of cyclopropanecarboxylic acid with diethylamine in the presence of a base. This reaction produces N,N-diethylcyclopropanecarboximidamide hydrochloride, which can be purified using recrystallization. Additionally, N,N-diethylcyclopropanecarboximidamide hydrochloride can be synthesized by reacting cyclopropanecarboxylic acid with thionyl chloride in the presence of a base. This method produces N,N-diethylcyclopropanecarboximidamide hydrochloride, which can be purified using recrystallization.
Scientific Research Applications
N,N-diethylcyclopropanecarboximidamide hydrochloride is commonly used in scientific research as a reagent for the synthesis of a variety of compounds. Additionally, N,N-diethylcyclopropanecarboximidamide hydrochloride can be used as a biochemical and physiological agent, as it is capable of acting as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2). N,N-diethylcyclopropanecarboximidamide hydrochloride is also used as a reagent for the synthesis of a variety of other compounds, including cyclopropanecarboxylic acid derivatives, amides, and cyclopropylcarboxylic acid derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N-diethylcyclopropanecarboximidamide hydrochloride involves the reaction of N,N-diethylcyclopropanecarboximidamide with hydrochloric acid.", "Starting Materials": [ "N,N-diethylcyclopropanecarboximidamide", "Hydrochloric acid" ], "Reaction": [ "Add N,N-diethylcyclopropanecarboximidamide to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum", "Recrystallize the product from a suitable solvent to obtain N,N-diethylcyclopropanecarboximidamide hydrochloride" ] } | |
CAS RN |
2758006-31-2 |
Product Name |
N,N-diethylcyclopropanecarboximidamide hydrochloride |
Molecular Formula |
C8H17ClN2 |
Molecular Weight |
176.7 |
Purity |
95 |
Origin of Product |
United States |
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